Cas no 886435-73-0 (Methyl 5-amino-2-chloropyridine-3-carboxylate)

• Product Name: Methyl 5-amino-2-chloropyridine-3-carboxylate
• CAS No: 886435-73-0
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD11848216
• CID: 823863
• PubChem ID: 53418345
• Update Time: 2024-12-09

Methyl 5-amino-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-amino-2-chloro-, methyl ester
• 5-Amino-2-chloro-nicotinic acid methyl ester
• methyl 5-amino-2-chloropyridine-3-carboxylate
• methyl 5-amino-2-chloronicotinate
• Methyl 5-amino-2-chloro-3-pyridinecarboxylate (ACI)
• SCHEMBL2357625
• METHYL5-AMINO-2-CHLORONICOTINATE
• AB64794
• GS-5005
• SY243767
• CS-0082265
• EN300-2008301
• 886435-73-0
• DB-352087
• AB9601
• AKOS024261630
• MFCD11848216
• Methyl 5-amino-2-chloropyridine-3-carboxylate

• MDL： MFCD11848216
• Inchi： 1S/C7H7ClN2O2/c1-12-7(11)5-2-4(9)3-10-6(5)8/h2-3H,9H2,1H3
• InChI Key： LPOFXAOIWIQBFP-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=NC=C(N)C=1)OC

Computed Properties

• Exact Mass: 186.02000
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.21000
• LogP: 1.68500